Cas no 2411327-50-7 (Methyl (E)-4-oxo-4-[4-[5-(trifluoromethyl)pyridin-2-yl]-1,4-diazepan-1-yl]but-2-enoate)

• Product Name: Methyl (E)-4-oxo-4-[4-[5-(trifluoromethyl)pyridin-2-yl]-1,4-diazepan-1-yl]but-2-enoate
• CAS No: 2411327-50-7
• MF: C₁₆H₁₈F₃N₃O₃
• MW: 357.327634334564
• CID: 5356267
• PubChem ID: 146099466
• Update Time: 2025-10-11

Methyl (E)-4-oxo-4-[4-[5-(trifluoromethyl)pyridin-2-yl]-1,4-diazepan-1-yl]but-2-enoate Chemical and Physical Properties

Names and Identifiers

• Z4097795122
• methyl (2E)-4-oxo-4-{4-[5-(trifluoromethyl)pyridin-2-yl]-1,4-diazepan-1-yl}but-2-enoate
• Methyl (E)-4-oxo-4-[4-[5-(trifluoromethyl)pyridin-2-yl]-1,4-diazepan-1-yl]but-2-enoate

• Inchi： 1S/C16H18F3N3O3/c1-25-15(24)6-5-14(23)22-8-2-7-21(9-10-22)13-4-3-12(11-20-13)16(17,18)19/h3-6,11H,2,7-10H2,1H3/b6-5+
• InChI Key： JPLZLGIWXWVWRP-AATRIKPKSA-N
• SMILES： FC(C1=CN=C(C=C1)N1CCN(C(/C=C/C(=O)OC)=O)CCC1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 511
• XLogP3: 1.9
• Topological Polar Surface Area: 62.7

Additional information on Methyl (E)-4-oxo-4-[4-[5-(trifluoromethyl)pyridin-2-yl]-1,4-diazepan-1-yl]but-2-enoate

Research Brief on Methyl (E)-4-oxo-4-[4-[5-(trifluoromethyl)pyridin-2-yl]-1,4-diazepan-1-yl]but-2-enoate (CAS: 2411327-50-7)

Methyl (E)-4-oxo-4-[4-[5-(trifluoromethyl)pyridin-2-yl]-1,4-diazepan-1-yl]but-2-enoate (CAS: 2411327-50-7) is a novel chemical compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features including a trifluoromethylpyridine moiety and a diazepane ring, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, positioning it as a candidate for further drug development.

The synthesis of Methyl (E)-4-oxo-4-[4-[5-(trifluoromethyl)pyridin-2-yl]-1,4-diazepan-1-yl]but-2-enoate involves a multi-step process that ensures high yield and purity. Key steps include the condensation of 5-(trifluoromethyl)pyridin-2-amine with a diazepane derivative, followed by esterification to introduce the methyl ester group. Advanced spectroscopic techniques such as NMR and mass spectrometry have been employed to confirm the structure and purity of the compound. The synthetic route has been optimized to facilitate large-scale production, which is crucial for preclinical and clinical studies.

Pharmacological evaluations of Methyl (E)-4-oxo-4-[4-[5-(trifluoromethyl)pyridin-2-yl]-1,4-diazepan-1-yl]but-2-enoate have revealed its potent activity against specific biological targets. In vitro studies demonstrate its ability to modulate key signaling pathways involved in inflammation and cancer progression. The trifluoromethyl group enhances the compound's metabolic stability and binding affinity, making it a promising lead for the development of small-molecule inhibitors. Additionally, its pharmacokinetic profile, including absorption, distribution, metabolism, and excretion (ADME), has been characterized to assess its suitability for oral administration.

Recent preclinical studies have explored the therapeutic potential of Methyl (E)-4-oxo-4-[4-[5-(trifluoromethyl)pyridin-2-yl]-1,4-diazepan-1-yl]but-2-enoate in animal models of disease. For instance, in models of rheumatoid arthritis, the compound exhibited significant anti-inflammatory effects by inhibiting pro-inflammatory cytokines. Similarly, in oncology models, it showed antitumor activity by inducing apoptosis in cancer cells. These findings underscore its versatility and potential as a multi-target therapeutic agent. However, further studies are needed to evaluate its safety and efficacy in humans.

In conclusion, Methyl (E)-4-oxo-4-[4-[5-(trifluoromethyl)pyridin-2-yl]-1,4-diazepan-1-yl]but-2-enoate (CAS: 2411327-50-7) represents a promising compound in the field of medicinal chemistry. Its unique structural features, coupled with its potent pharmacological activity, make it a valuable candidate for drug development. Ongoing research aims to elucidate its mechanisms of action further and optimize its therapeutic profile. As the scientific community continues to explore its potential, this compound may pave the way for novel treatments in inflammation, oncology, and beyond.